Cas no 1428373-08-3 (4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 1428373-08-3
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 5406427
• Update Time: 2025-05-20

4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(5-cyanopyridin-2-yl)oxy-N,N-dimethylpiperidine-1-sulfonamide
• 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide

• Inchi： 1S/C13H18N4O3S/c1-16(2)21(18,19)17-7-5-12(6-8-17)20-13-4-3-11(9-14)10-15-13/h3-4,10,12H,5-8H2,1-2H3
• InChI Key： HNDHQQAETBYEPZ-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCC(OC2=NC=C(C#N)C=C2)CC1

Additional information on 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide

Introduction to 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1428373-08-3)

4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide, identified by its CAS number 1428373-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its piperidine core and the presence of a cyano-substituted pyridine moiety, contribute to its distinctive chemical and pharmacological properties.

The synthesis and characterization of 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide have been the focus of several recent studies, reflecting its importance in medicinal chemistry. The compound’s molecular structure incorporates elements that are known to interact favorably with biological targets, such as enzymes and receptors. This has led to investigations into its potential role in modulating various cellular processes, which could have implications for the treatment of diverse diseases.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can selectively target specific biological pathways. 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide has emerged as a compound of interest due to its ability to interact with certain enzymes in a highly specific manner. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy. The cyano group in the pyridine ring and the sulfonamide moiety in the piperidine ring are key functional groups that contribute to the compound’s reactivity and binding affinity.

One of the most compelling aspects of 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to optimize its pharmacokinetic properties and improve its bioavailability. The sulfonamide group, in particular, is known for its ability to enhance binding interactions with biological targets, making it a valuable component in the design of novel therapeutics.

The chemical properties of 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide also make it an attractive candidate for further investigation. Its solubility, stability, and metabolic profile are critical factors that determine its suitability for pharmaceutical applications. Recent studies have focused on optimizing these properties through structural modifications, which could lead to more effective and safer drug candidates.

From a research perspective, 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide represents an exciting opportunity for scientists working in the field of medicinal chemistry. The compound’s unique structure and promising biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its potential applications, it is likely that this molecule will play an increasingly important role in the development of next-generation pharmaceuticals.

The synthesis of 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with greater efficiency, paving the way for larger-scale studies. These advancements in synthetic chemistry are essential for facilitating further exploration of the compound’s pharmacological properties.

In conclusion, 4-[(5-cyanopyridin-2-yl)oxy]-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1428373-08-3) is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further study. As research progresses, this molecule is expected to contribute to the development of novel therapeutics that address unmet medical needs. The continued exploration of its pharmacological properties will undoubtedly lead to new insights and opportunities in drug discovery.